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Compound of Interest

Compound Name: Hdac6-IN-45

Cat. No.: B15610795 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Hdac6-IN-45 was publicly available at the

time of this writing. The following disposal procedures are based on established guidelines for

similar Histone Deacetylase (HDAC) inhibitors and general laboratory protocols for hazardous

chemical waste. It is imperative that researchers consult the compound-specific SDS, available

upon request from the supplier, and their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements to ensure full compliance with federal, state, and

local regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). Handling of Hdac6-IN-45, including preparation for

disposal, should occur in a designated and well-ventilated area, preferably within a certified

chemical fume hood to prevent inhalation of dust or aerosols.

Required Personal Protective Equipment (PPE):

Gloves: Double chemotherapy-rated gloves (ASTM D6978).

Eye Protection: Safety goggles and a face shield.

Lab Coat: An impervious or chemical-resistant gown.
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Respiratory Protection: An N95 or higher-rated respirator, particularly when handling the

powdered form of the compound.

Hazard Summary for Similar HDAC Inhibitors
While specific quantitative data for Hdac6-IN-45 is not available, the table below summarizes

the potential hazards based on data from similar HDAC inhibitors.[1] This information should be

used to inform a conservative and safety-conscious approach to handling and disposal.

Hazard Class Precautionary Statement

Acute Oral Toxicity

Harmful if swallowed. Do not eat, drink, or

smoke when using this product. If swallowed,

call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Aquatic Toxicity

Potentially very toxic to aquatic life with long-

lasting effects. Avoid release to the

environment.

Step-by-Step Disposal Protocol for Hdac6-IN-45
The following protocol provides a systematic approach to the safe disposal of Hdac6-IN-45 and

associated contaminated materials.

1. Waste Identification and Classification:

Treat all forms of Hdac6-IN-45 (unused powder, solutions) as hazardous chemical waste.[1]

[2][3]

Due to its biological activity as a selective HDAC6 inhibitor, it may possess uncharacterized

toxicological properties.[4][5]

2. Waste Segregation and Collection:

Solid Waste:
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Collect unused or expired Hdac6-IN-45 powder in its original container or a designated,

sealed, and clearly labeled hazardous waste container.[1]

All consumables grossly contaminated with Hdac6-IN-45 (e.g., weigh boats, pipette tips,

tubes, contaminated PPE) must be placed in a dedicated hazardous waste container.[1][2]

Liquid Waste:

Collect all solutions containing Hdac6-IN-45 in a sealed, leak-proof, and clearly labeled

hazardous liquid waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

EHS guidelines.

3. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held Hdac6-IN-45 must be triple-

rinsed with a suitable solvent capable of removing all chemical residue.[2]

The rinsate from this cleaning process is considered hazardous waste and must be collected

in the appropriate liquid hazardous waste container.[2]

After triple-rinsing and allowing the container to air-dry in a ventilated area (such as a fume

hood), it may be disposed of as regular laboratory trash, provided the label has been fully

defaced or removed.[2]

4. Storage of Hazardous Waste:

Store all sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA).[2]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[2]

Ensure waste containers are kept closed at all times, except when adding waste, and inspect

the SAA weekly for any signs of leakage.[2]

5. Final Disposal:
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Arrange for the pickup and disposal of all Hdac6-IN-45 hazardous waste through your

institution's EHS department.

Do not attempt to dispose of this chemical down the drain or in the regular trash under any

circumstances.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Hdac6-
IN-45 and related materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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